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Compound of Interest

Compound Name: 1-Undecanol-d23

Cat. No.: B1474434

Disclaimer: Specific safety and toxicological data for 1-Undecanol-d23 are not readily
available. This guide utilizes data from its non-deuterated analogue, 1-Undecanol, as a close
proxy. The isotopic substitution of hydrogen with deuterium is not expected to significantly alter
the immediate chemical hazards of the molecule. However, differences in metabolic pathways
and reaction rates may exist. All handling and safety procedures should be conducted with this
in mind, adhering to the principles of prudent laboratory practice.

Hazard Identification and Classification

1-Undecanol is classified as a substance that can cause skin and serious eye irritation. It is
also recognized as being toxic to aquatic life with long-lasting effects.[1][2]

GHS Hazard Classification

Hazard Class Category
Skin Corrosion/Irritation 2

Serious Eye Damage/Eye lIrritation 2A
Hazardous to the Aquatic Environment, Acute 2

Hazardous to the Aquatic Environment, Long-

Term

GHS Label Elements
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Signal Word:Warning

Hazard Statements:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[3]

e H411: Toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:
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Code Statement
P264 Wash skin thoroughly after handling.
P273 Avoid release to the environment.[1]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[4]
IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

If skin irritation occurs: Get medical

P332 + P313 _ _
advice/attention.
If eye irritation persists: Get medical
P337 + P313 i )
advice/attention.[3]
P391 Collect spillage.[1]
Dispose of contents/container in accordance
P501 with local/regional/national/international

regulations.[1]

Physical and Chemical Properties
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Property

Value

Molecular Formula

C11D23HO

Molecular Weight 195.45 g/mol (for 1-Undecanol-d23)
Appearance Colorless liquid

Odor Mild, citrus-like, fatty

Melting Point 11 - 19 °C (51.8 - 66.2 °F)[5][6]
Boiling Point 243 °C (469.4 °F) at 760 mmHg[5][6]
Flash Point > 82 °C (> 179.6 °F)[6][7]

Density 0.83 g/mL at 25 °C[5]

Solubility in Water

Insoluble[5][6]

Solubility in Solvents

Soluble in ethanol and ether[7][8]

Vapor Pressure

0.00297 mmHg at 25 °C[8]

log Kow

4.72[8]

Toxicological Information

1-Undecanol is considered to be moderately toxic by ingestion.[7] It can cause irritation to the

skin, eyes, and lungs.[5]

Route Species Value

Oral Rat LD50 = 3000 mg/kg[1][3][8]
Dermal Rabbit LD50 > 5 g/kg[9]

Inhalation Rat LC50 > 700 mg/m3 (6 h)[9]

Experimental Protocols

Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling 1-Undecanol-d23. The following PPE
is recommended:

o Eye and Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection:
o Wear a lab coat.

o Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before
each use.

» Respiratory Protection: Not typically required if handled in a well-ventilated area or a
chemical fume hood. If vapors or mists are generated, use a NIOSH-approved respirator
with an organic vapor cartridge.

Handling and Storage

e Handling:

o Ensure work is conducted in a well-ventilated area, preferably within a chemical fume
hood.[10]

o Avoid contact with skin, eyes, and clothing.[10]

o Prevent inhalation of vapors or mists.

o Keep containers tightly closed when not in use.[10]

o Wash hands thoroughly with soap and water after handling.[10]
o Storage:

o Store in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[5]

o The recommended storage temperature is between 2-8°C.[10]
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o Store in a tightly sealed, properly labeled container.

Spill Management

e Immediate Actions:

o Evacuate the immediate area.

o Ensure adequate ventilation.

o Wear appropriate PPE as outlined in section 4.1.
e Containment and Cleanup:

o For small spills, absorb the liquid with an inert, non-combustible material (e.g., sand,
vermiculite).[10]

o Place the absorbed material into a suitable, sealed container for disposal.
o Do not allow the spilled material to enter drains or waterways.

o Decontamination:
o Wipe down the spill area with an appropriate cleaning agent.

o Dispose of all contaminated materials as hazardous waste.

Disposal

e 1-Undecanol-d23 and any contaminated materials should be treated as hazardous waste.[2]
e Do not dispose of down the drain.[2]
» Collect waste in a dedicated, leak-proof, and clearly labeled container.[2]

» Arrange for disposal through a certified hazardous waste disposal service, following all local,
state, and federal regulations.[2]

Visualized Workflow for Safe Handling
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Start: Receive 1-Undecanol-d23

1. Verify Integrity & Labeling

l

2. Store in Cool, Dry, Ventilated Area (2-8°C)
Away from Incompatibles

3. Pre-Use Preparation:
- Conduct Risk Assessment
- Don PPE (Goggles, Gloves, Lab Coat)

Return to Storage

4. Handling in Fume Hood:
- Dispense Carefully
- Avoid Vapors/Mists
- Keep Container Closed

5. Post-Handling:
- Decontaminate Work Area
- Wash Hands Thoroughly

Spill Response:
- Evacuate & Ventilate
- Wear PPE
- Absorb with Inert Material
- Collect for Disposal

6. Waste Collection:
- Segregate as Hazardous Waste
- Use Labeled, Sealed Container

End: Final Disposal

Click to download full resolution via product page

Caption: Safe handling workflow for 1-Undecanol-d23 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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